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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,4-diiodobutane (CAS No. 628-21-7), a

versatile bifunctional alkylating agent crucial in various fields of chemical synthesis. This

document covers its chemical and physical properties, synthesis methodologies, key

applications in organic and pharmaceutical chemistry, and essential safety and handling

information.

Core Properties of 1,4-Diiodobutane
1,4-Diiodobutane, also known as tetramethylene diiodide, is a halogenated organic compound

characterized by a four-carbon chain with iodine atoms at the terminal positions.[1] This

structure makes it a valuable intermediate in the synthesis of more complex molecules.[2][3] At

room temperature, it exists as a colorless to pale yellow liquid that may darken upon exposure

to light or air.[1][4] While it has limited solubility in water, it is miscible with common organic

solvents like ethanol and ether.[1][5]

Quantitative Data Summary
The key physical and chemical properties of 1,4-diiodobutane are summarized in the table

below for easy reference and comparison.
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Property Value Citations

CAS Number 628-21-7 [1][2][6][7][8]

Molecular Formula C₄H₈I₂ [1][7][8][9]

Molecular Weight 309.92 g/mol [6][7][8]

Appearance
Colorless to pale yellow or pink

liquid
[1][4][5][9]

Melting Point 6 °C [10][11]

Boiling Point 147-152 °C at 26 mmHg [11]

Density ~2.35 g/mL [10][11]

Refractive Index (n20/D) 1.621 [6][11]

Flash Point 108-110 °C [10]

Solubility

Sparingly soluble in water;

miscible with ethanol, ether,

chloroform

[1][5]

Synthesis and Experimental Protocols
1,4-diiodobutane is not found in significant quantities naturally and must be synthesized for

industrial and laboratory use.[1] Common synthesis routes involve nucleophilic substitution

reactions.[1]

Experimental Protocol: Synthesis from 1,4-Butanediol
One established method for preparing 1,4-diiodobutane is the reaction of 1,4-butanediol with a

mixture of potassium iodide, phosphorus pentoxide, and orthophosphoric acid. The following

protocol is adapted from established chemical preparations.[12]

Materials:

500 ml three-necked flask

Thermometer
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Airtight stirrer

Reflux condenser

1,4-Butanediol (redistilled, 22.5 g)

Potassium iodide (166 g)

Phosphorus pentoxide (32.5 g)

85% Orthophosphoric acid (67.5 ml)

Ether (125 ml)

Water (75 ml)

10% Sodium thiosulfate solution (25 ml)

Saturated sodium chloride solution (100 ml)

Anhydrous magnesium sulfate

Procedure:

Place 32.5 g of phosphorus pentoxide and 67.5 ml of 85% orthophosphoric acid into the 500

ml three-necked flask equipped with a stirrer and reflux condenser.[12]

Once the mixture has cooled to room temperature, add 166 g of potassium iodide and 22.5 g

of redistilled 1,4-butanediol.[12]

Heat the stirred mixture to 100-120 °C for 4 hours.[12]

Cool the reaction mixture to room temperature and add a mixture of 75 ml of water and 125

ml of ether.[12]

Separate the ethereal layer. Decolorize it by washing with 25 ml of 10% sodium thiosulfate

solution.[12]

Wash the ethereal layer with 100 ml of cold, saturated sodium chloride solution.[12]
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Dry the solution with anhydrous magnesium sulfate.[12]

Remove the ether by evaporation.[12]

Purify the crude 1,4-diiodobutane by distillation under reduced pressure, collecting the

fraction that boils at 110 °C / 6 mmHg.[12]

The diagram below illustrates the general workflow for this synthesis.
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Synthesis Workflow of 1,4-Diiodobutane

1. Mix Reactants
(1,4-Butanediol, KI, P₂O₅, H₃PO₄)

2. Heat Mixture
(100-120°C, 4h)

3. Quench & Extract
(Water & Ether)

4. Wash Ethereal Layer
(Na₂S₂O₃, NaCl)

5. Dry
(Anhydrous MgSO₄)

6. Purify
(Vacuum Distillation)

Pure 1,4-Diiodobutane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,4-diiodobutane.

Applications in Research and Development
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The bifunctional nature of 1,4-diiodobutane makes it a highly effective alkylating agent and a

key building block in organic synthesis.[1][2]

Role in Organic Synthesis
1,4-diiodobutane is frequently used to construct cyclic compounds and polymer chains.[1][2]

Its two iodine atoms serve as excellent leaving groups in nucleophilic substitution reactions,

allowing for the formation of new carbon-carbon or carbon-heteroatom bonds at both ends of

the butane chain.[2][10] This reactivity is fundamental for building complex molecular

architectures.[2]

The diagram below shows a generalized reaction pathway for the formation of a five-membered

ring, a common application.

Nucleophilic Substitution Pathway

Reactants

Product

1,4-Diiodobutane
I-(CH₂)₄-I

Cyclic Compound

+ B

Dinucleophile
(e.g., Nu-X-Nu)

Click to download full resolution via product page

Caption: General pathway for cyclization using 1,4-diiodobutane.

Pharmaceutical and Drug Development
In the pharmaceutical industry, 1,4-diiodobutane serves as a crucial intermediate for

synthesizing a variety of active pharmaceutical ingredients (APIs).[3] Its ability to facilitate the

construction of heterocyclic compounds and complex carbon skeletons is invaluable for
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creating novel therapeutic agents.[1][3] For instance, it has been used in the synthesis of a

glutathione conjugate of busulfan for research purposes.[6] The reliable supply of high-purity

1,4-diiodobutane is essential for the efficiency and success of pharmaceutical research and

manufacturing.[3]

Safety and Handling
1,4-Diiodobutane is an irritant and requires careful handling to avoid exposure.

Hazard Identification:

Skin Irritation: Causes skin irritation (H315).[7][13][14]

Eye Irritation: Causes serious eye irritation (H319).[7][13][14]

Respiratory Irritation: May cause respiratory tract irritation (H335).[7][13]

Recommended Handling and Storage:

Ventilation: Use with adequate ventilation or in a laboratory fume hood.[13][15]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

appropriate protective clothing.[13][14][15]

Storage: Store in a cool, dry, and dark place in a tightly closed container under an inert gas.

[4][14] It is sensitive to light and air.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[13][15]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[13]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[13]

Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or

milk. Seek immediate medical attention.[13][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107930#1-4-diiodobutane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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